Cas no 1249171-69-4 ((2-tert-butyl-1,3-thiazol-5-yl)methanamine)
(2-tert-butyl-1,3-thiazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- (2-(tert-Butyl)thiazol-5-yl)methanamine
- (2-tert-butyl-1,3-thiazol-5-yl)methanamine
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- Inchi: 1S/C8H14N2S/c1-8(2,3)7-10-5-6(4-9)11-7/h5H,4,9H2,1-3H3
- InChI Key: CXWZMZLIUUZNMO-UHFFFAOYSA-N
- SMILES: S1C(CN)=CN=C1C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 131
- XLogP3: 1.6
- Topological Polar Surface Area: 67.2
(2-tert-butyl-1,3-thiazol-5-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490590-1g |
(2-(tert-Butyl)thiazol-5-yl)methanamine |
1249171-69-4 | 97% | 1g |
$657 | 2023-01-04 | |
| Alichem | A059005677-1g |
(2-(tert-Butyl)thiazol-5-yl)methanamine |
1249171-69-4 | 97% | 1g |
$731.88 | 2023-09-03 | |
| Enamine | EN300-1084840-0.05g |
(2-tert-butyl-1,3-thiazol-5-yl)methanamine |
1249171-69-4 | 95% | 0.05g |
$468.0 | 2023-10-27 | |
| Enamine | EN300-1084840-0.1g |
(2-tert-butyl-1,3-thiazol-5-yl)methanamine |
1249171-69-4 | 95% | 0.1g |
$490.0 | 2023-10-27 | |
| Enamine | EN300-1084840-0.25g |
(2-tert-butyl-1,3-thiazol-5-yl)methanamine |
1249171-69-4 | 95% | 0.25g |
$513.0 | 2023-10-27 | |
| Enamine | EN300-1084840-0.5g |
(2-tert-butyl-1,3-thiazol-5-yl)methanamine |
1249171-69-4 | 95% | 0.5g |
$535.0 | 2023-10-27 | |
| Enamine | EN300-1084840-1.0g |
(2-tert-butyl-1,3-thiazol-5-yl)methanamine |
1249171-69-4 | 1g |
$1014.0 | 2023-05-27 | ||
| Enamine | EN300-1084840-2.5g |
(2-tert-butyl-1,3-thiazol-5-yl)methanamine |
1249171-69-4 | 95% | 2.5g |
$1089.0 | 2023-10-27 | |
| Enamine | EN300-1084840-5.0g |
(2-tert-butyl-1,3-thiazol-5-yl)methanamine |
1249171-69-4 | 5g |
$2940.0 | 2023-05-27 | ||
| Enamine | EN300-1084840-10.0g |
(2-tert-butyl-1,3-thiazol-5-yl)methanamine |
1249171-69-4 | 10g |
$4360.0 | 2023-05-27 |
(2-tert-butyl-1,3-thiazol-5-yl)methanamine Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on (2-tert-butyl-1,3-thiazol-5-yl)methanamine
Comprehensive Overview of (2-tert-butyl-1,3-thiazol-5-yl)methanamine (CAS No. 1249171-69-4): Properties, Applications, and Industry Insights
The chemical compound (2-tert-butyl-1,3-thiazol-5-yl)methanamine (CAS No. 1249171-69-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This thiazole derivative is characterized by its tert-butyl substitution, which enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds.
One of the key reasons for the growing interest in (2-tert-butyl-1,3-thiazol-5-yl)methanamine is its versatility. The thiazole ring is a common motif in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Coupled with the methanamine functional group, this compound exhibits promising pharmacokinetic properties, including improved solubility and bioavailability. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.
In the agrochemical sector, (2-tert-butyl-1,3-thiazol-5-yl)methanamine is being investigated for its potential as a crop protection agent. Its structural features suggest it could act as a pesticide intermediate or herbicide adjuvant, addressing the global demand for sustainable agricultural solutions. With the rise of green chemistry practices, this compound’s synthetic pathways are being optimized to reduce environmental impact, a topic frequently searched by professionals in the field.
From a commercial perspective, the supply chain for CAS No. 1249171-69-4 is expanding, driven by its applications in high-value chemicals. Manufacturers are focusing on scalable synthesis methods to meet the demands of contract research organizations (CROs) and pharmaceutical companies. Quality control and regulatory compliance remain critical, as evidenced by frequent searches for GMP-certified suppliers and analytical standards related to this compound.
Recent advancements in computational chemistry and AI-driven drug design have further highlighted the importance of (2-tert-butyl-1,3-thiazol-5-yl)methanamine. Virtual screening tools are being used to predict its interactions with biological targets, accelerating the discovery of novel therapeutics. This aligns with the broader industry shift toward digital transformation in R&D, a hot topic among researchers and investors alike.
In summary, (2-tert-butyl-1,3-thiazol-5-yl)methanamine (CAS No. 1249171-69-4) represents a compelling case study in modern chemical innovation. Its applications span multiple industries, from life sciences to agriculture, and its development reflects broader trends such as sustainability, precision health, and technology integration. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.
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